Cas no 89498-91-9 (Picras-2-en-1-one,16-hydroxy-2-methoxy-11,12-[methylenebis(oxy)]-, (11a,12b)- (9CI))

• Product Name: Picras-2-en-1-one,16-hydroxy-2-methoxy-11,12-[methylenebis(oxy)]-, (11a,12b)- (9CI)
• CAS No: 89498-91-9
• Molecular Formula: C₂₂H₃₂O₆
• Molecular Weight: 392.48588
• CID: 729081
• PubChem ID: 184965

Picras-2-en-1-one,16-hydroxy-2-methoxy-11,12-[methylenebis(oxy)]-, (11a,12b)- (9CI) Properties

Names and Identifiers

• Picras-2-en-1-one,16-hydroxy-2-methoxy-11,12-[methylenebis(oxy)]-, (11a,12b)- (9CI)
• Picrasinol B
• [ "" ]
• AKOS032948640
• DTXSID201008845
• Picras-2-en-1-one, 16-hydroxy-2-methoxy-11,12-(methylenebis(oxy))-, (11alpha,12beta)-
• 6-Hydroxy-11-methoxy-4,7b,9,12a-tetramethyl-3a,4a,5,6,7a,7b,8,8a,9,12a,12b,12c-dodecahydro-2H-[1,3]dioxolo[3,4]phenanthro[10,1-bc]pyran-12(4H)-one
• 89498-91-9
• 10-hydroxy-17-methoxy-7,15,19,20-tetramethyl-3,5,11-trioxapentacyclo[10.7.1.02,6.08,20.014,19]icos-16-en-18-one
• (+)-Picrasinol B
• PicrasinolB
• Picrasil B
• 10-HYDROXY-17-METHOXY-7,15,19,20-TETRAMETHYL-3,5,11-TRIOXAPENTACYCLO[10.7.1.0(2),?.0?,(2)?.0(1)?,(1)?]ICOS-16-EN-18-ONE

• InChIKey： PUARFAPITOZVIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H6Cl2N4/c12-9-8-10(16-11(13)15-9)17(6-14-8)7-4-2-1-3-5-7/h1-6H
• SMILES： c1ccc(cc1)n2cnc3c2nc(nc3Cl)Cl

Computed Properties

• Exact Mass: 392.22
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 392.22
• Heavy Atom Count: 28
• Complexity: 720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 74.2A^2

Experimental Properties

• LogP: 2.49890
• PSA: 74.22000
• Refractive Index: 1.561
• Boiling Point: 534.6°C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 182.7°C
• Color/Form: Powder
• Density: 1.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles